![molecular formula C16H12N2 B3433741 2,3-Diphenylbutanedinitrile CAS No. 5424-86-2](/img/structure/B3433741.png)
2,3-Diphenylbutanedinitrile
Overview
Description
2,3-Diphenylbutanedinitrile (2,3-DPB) is a dinitrile derivative of 2,3-diphenylbutane, a four-carbon chain with two phenyl groups. It is a colorless and odorless solid that is insoluble in water and soluble in organic solvents. 2,3-DPB is used in a wide variety of applications, ranging from organic synthesis to pharmaceuticals, and has numerous biochemical and physiological effects.
Scientific Research Applications
2,3-Diphenylbutanedinitrile has been widely used in scientific research, particularly in the fields of organic synthesis and pharmaceuticals. In organic synthesis, 2,3-Diphenylbutanedinitrile is used as a reagent for the synthesis of other compounds, such as 1,2,3-triphenylbutane and 1,2,3-triphenylbutanol. In pharmaceuticals, 2,3-Diphenylbutanedinitrile is used in the synthesis of drugs, such as ibuprofen and naproxen. It is also used in the synthesis of other drugs, such as clonazepam, diazepam, and phenobarbital.
Mechanism of Action
The mechanism of action of 2,3-Diphenylbutanedinitrile is not well understood. However, it is believed that 2,3-Diphenylbutanedinitrile binds to specific sites on proteins, which can lead to changes in their structure and function. Additionally, 2,3-Diphenylbutanedinitrile has been shown to inhibit the activity of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the biosynthesis of prostaglandins and leukotrienes.
Biochemical and Physiological Effects
2,3-Diphenylbutanedinitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase and lipoxygenase enzymes, which can lead to decreased production of prostaglandins and leukotrienes. Additionally, 2,3-Diphenylbutanedinitrile has been shown to inhibit the activity of other enzymes, such as phosphodiesterase and adenylyl cyclase, which can lead to decreased production of cAMP and cGMP. In addition, 2,3-Diphenylbutanedinitrile has been shown to inhibit the activity of tyrosine kinase, which can lead to decreased production of proteins involved in cell signaling.
Advantages and Limitations for Lab Experiments
2,3-Diphenylbutanedinitrile has several advantages for use in laboratory experiments. It is a relatively inexpensive and widely available reagent, and it is highly soluble in organic solvents. Additionally, 2,3-Diphenylbutanedinitrile is a stable compound, and its effects on enzymes can be easily monitored. However, 2,3-Diphenylbutanedinitrile also has several limitations. It is not water-soluble, and its effects on proteins can be difficult to study. Additionally, 2,3-Diphenylbutanedinitrile can be toxic in high concentrations, and it can cause skin irritation.
Future Directions
There are numerous potential future directions for research on 2,3-Diphenylbutanedinitrile. One potential direction is to further investigate its effects on enzymes, proteins, and other biological molecules. Additionally, further research could be conducted on the synthesis of 2,3-Diphenylbutanedinitrile, as well as its potential applications in pharmaceuticals and organic synthesis. Furthermore, further research could be conducted on the mechanism of action of 2,3-Diphenylbutanedinitrile and its potential interactions with other compounds. Finally, further research could be conducted on the safety and toxicity of 2,3-Diphenylbutanedinitrile, as well as its potential side effects.
properties
IUPAC Name |
2,3-diphenylbutanedinitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2/c17-11-15(13-7-3-1-4-8-13)16(12-18)14-9-5-2-6-10-14/h1-10,15-16H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJPHABUGXMBVHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C#N)C(C#N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70934262 | |
Record name | 2,3-Diphenylbutanedinitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70934262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Diphenylbutanedinitrile | |
CAS RN |
15146-07-3, 5424-86-2 | |
Record name | NSC117511 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=117511 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC12494 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12494 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,3-Diphenylbutanedinitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70934262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | meso-1,2-Dicyano-1,2-diphenylethane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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